Cas no 17175-18-7 (Methyl 4-cyanophenyl carbonate)

• Product Name: Methyl 4-cyanophenyl carbonate
• CAS No: 17175-18-7
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 2924240
• Update Time: 2023-08-10

Methyl 4-cyanophenyl carbonate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyanophenyl carbonate
• 4-Cyanophenyl methyl carbonate #
• Carbonic acid, methyl ester, ester with p-hydroxybenzonitrile

• Inchi： 1S/C9H7NO3/c1-12-9(11)13-8-4-2-7(6-10)3-5-8/h2-5H,1H3
• InChI Key： GVJIAKWFZGGURS-UHFFFAOYSA-N
• SMILES： O(C(=O)OC)C1C=CC(C#N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3